Cas no 154093-57-9 ((4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE)

(4-Fluorophenyl)diphenylsulfonium triflate is a highly reactive photoacid generator (PAG) widely used in photolithography and advanced polymer chemistry. Its key advantages include excellent thermal stability, high photosensitivity, and efficient acid generation upon UV exposure, making it suitable for high-resolution patterning in semiconductor manufacturing. The fluorophenyl group enhances solubility in organic solvents, while the triflate counterion ensures strong acid release for catalytic processes. This compound is particularly valued for its low volatility and compatibility with resist formulations, enabling precise control in microfabrication applications. Its reliability and performance make it a preferred choice for deep-UV and electron-beam lithography.
(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE structure
154093-57-9 structure
Product Name:(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
CAS No:154093-57-9
MF:C19H14F4O3S2
MW:430.436276912689
CID:106448
PubChem ID:24874597
Update Time:2025-10-28

(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties

Names and Identifiers

    • (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
    • (4-fluorophenyl)-diphenylsulfanium,trifluoromethanesulfonate
    • DIPHENYL(4-FLUOROPHENYL)SULPHONIUM TRIFLATE
    • 4-Fluorophenyl diphenylsulfonium trifluoromethanesulfonate
    • (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLA
    • DIPHENYL(4-FLUOROPHENYL)SULFONIUM TRIFLATE
    • Diphenyl(4-fluorophenyl)sulphonium trifluoromethanesulphonate
    • 154093-57-9
    • (4-fluorophenyl)-diphenylsulfanium;trifluoromethanesulfonate
    • SGYQZOQILXLBIB-UHFFFAOYSA-N
    • MFCD02683571
    • SGYQZOQILXLBIB-UHFFFAOYSA-M
    • DTXSID60584134
    • 4-fluorophenyldiphenylsulfonium trifluoromethanesulfonate
    • (4-Fluorophenyl)(diphenyl)sulfanium trifluoromethanesulfonate
    • SCHEMBL51183
    • (4-fluorophenyl)diphenylsulfonium trifluoromethanesulfonate
    • (4-fluorophenyl)diphenylsulfoniumtrifluoromethanesulfonate
    • G78549
    • MDL: MFCD02683571
    • Inchi: 1S/C18H14FS.CHF3O3S/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;2-1(3,4)8(5,6)7/h1-14H;(H,5,6,7)/q+1;/p-1
    • InChI Key: SGYQZOQILXLBIB-UHFFFAOYSA-M
    • SMILES: [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)F.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 430.03200
  • Monoisotopic Mass: 430.03204930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 117-120 °C (lit.)
  • PSA: 90.88000
  • LogP: 6.05330
  • Solubility: Not determined

(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi C
  • Safety Term:S26-36
  • Risk Phrases:R36/37/38

(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
527025-1G
(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
154093-57-9
1G
¥756.21 2022-02-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F909832-50mg
(4-Fluorophenyl)diphenylsulfonium triflate
154093-57-9
50mg
¥156.60 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F909832-250mg
(4-Fluorophenyl)diphenylsulfonium triflate
154093-57-9
250mg
¥447.30 2022-01-11
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F167522-1g
(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
154093-57-9 98%
1g
¥519.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F167522-5g
(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
154093-57-9 98%
5g
¥2008.90 2023-09-02
1PlusChem
1P00AKUN-1g
(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
154093-57-9 98%
1g
$95.00 2024-06-20
1PlusChem
1P00AKUN-5g
(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE
154093-57-9 98%
5g
$306.00 2024-06-20
Aaron
AR00AL2Z-1g
(4-Fluorophenyl)diphenylsulfonium triflate
154093-57-9 98%
1g
$77.00 2025-02-13
Aaron
AR00AL2Z-5g
(4-Fluorophenyl)diphenylsulfonium triflate
154093-57-9 98%
5g
$296.00 2025-02-13
Ambeed
A792250-5g
(4-Fluorophenyl)diphenylsulfonium trifluoromethanesulfonate
154093-57-9 97%
5g
$278.0 2025-02-21

Additional information on (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE

Comprehensive Overview of (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE (CAS No. 154093-57-9)

(4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE (CAS No. 154093-57-9) is a highly specialized sulfonium salt derivative, widely recognized for its role in advanced photochemical applications and organic synthesis. This compound belongs to the class of photoacid generators (PAGs), which are critical in industries such as semiconductor manufacturing, UV curing, and high-resolution imaging. Its unique molecular structure, featuring a fluorophenyl group and triflate anion, contributes to its exceptional reactivity and stability under controlled conditions.

In recent years, the demand for (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE has surged due to its compatibility with next-generation lithography techniques, such as extreme ultraviolet (EUV) lithography. Researchers and engineers frequently search for "high-performance PAGs for EUV" or "sulfonium salts in photoresists", highlighting its relevance in cutting-edge technology. The compound's ability to generate strong acids upon exposure to light makes it indispensable for nanoscale patterning, a key process in microchip fabrication.

Another area of interest is the compound's application in polymer chemistry. Users often inquire about "thermal stability of sulfonium salts" or "triflate-based catalysts", reflecting its utility in controlled polymerization reactions. The triflate anion in 154093-57-9 enhances solubility in polar solvents, enabling precise control over reaction kinetics. This property is particularly valuable for synthesizing high-purity polymers used in medical devices and electronic coatings.

From an environmental perspective, (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE aligns with the growing trend toward green chemistry. Searches like "low-toxicity photoacid generators" or "sustainable photoresist materials" underscore the industry's shift to eco-friendly alternatives. While traditional PAGs may contain hazardous components, this compound offers a balance between performance and reduced environmental impact, meeting stringent REACH and RoHS compliance standards.

In academic research, CAS No. 154093-57-9 is frequently cited in studies exploring cationic polymerization mechanisms or light-triggered catalysis. Its fluorinated aromatic ring provides electron-withdrawing effects, which are crucial for modulating reaction selectivity. Laboratories often prioritize compounds with high purity grades, as evidenced by search queries like "ultrapure sulfonium salts for research" or "analytical standards for PAGs".

For quality assurance, analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the integrity of (4-FLUOROPHENYL)DIPHENYLSULFONIUM TRIFLATE. Manufacturers emphasize batch-to-batch consistency, addressing common concerns like "impurity profiling in sulfonium salts". Proper storage conditions—typically cool, dry environments away from light—are essential to maintain its shelf stability, a topic often discussed in material safety data sheets (MSDS).

Looking ahead, innovations in digital printing and flexible electronics are expected to drive further adoption of this compound. Emerging search trends like "PAGs for 3D printing resins" or "sulfonium salts in wearable tech" signal its potential beyond traditional applications. As industries continue to prioritize miniaturization and energy efficiency, 154093-57-9 remains a cornerstone material for enabling these advancements.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.